Cas no 5397-00-2 (1H-Pyrrole,5-(dodecylthio)-2,3-dihydro-)

1H-Pyrrole,5-(dodecylthio)-2,3-dihydro- structure

5397-00-2 structure

Product Name:1H-Pyrrole,5-(dodecylthio)-2,3-dihydro-

CAS No:5397-00-2

Molecular Formula:C₁₆H₃₁NS

Molecular Weight:269.48904

CID:387209

PubChem ID:220906

1H-Pyrrole,5-(dodecylthio)-2,3-dihydro- Properties

Names and Identifiers

- 1H-Pyrrole,5-(dodecylthio)-2,3-dihydro-
- 5397-00-2
- NSC4418
- 5-(dodecylsulfanyl)-2,3-dihydro-1h-pyrrole
- DTXSID90968781
- NSC-4418
- +Expand
- InChIKey： ZGGBONCXSDTPTH-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H31NS/c1-2-3-4-5-6-7-8-9-10-11-15-18-16-13-12-14-17-16/h13,17H,2-12,14-15H2,1H3
- SMILES： CCCCCCCCCCCCSC1=CCCN1

Computed Properties

Exact Mass: 269.21793
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 12
Monoisotopic Mass: 269.217721
Heavy Atom Count: 18
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.1
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 5.80400
PSA: 12.03
Refractive Index: 1.504
Boiling Point: 397.9°Cat760mmHg
Flash Point: 194.4°C
Density: 0.93

1H-Pyrrole,5-(dodecylthio)-2,3-dihydro- Related Literature

1. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
2. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
3. Contents list

Phys. Chem. Chem. Phys., 2021,23, 15391-15401
4. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
5. Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
6. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
7. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
8. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
9. Back cover

Nanoscale Adv., 2022,4, 4025-4026
10. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637

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